![molecular formula C14H11BrClF3N2O2S B2911480 5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide CAS No. 1365628-07-4](/img/structure/B2911480.png)
5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide
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Description
5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C14H11BrClF3N2O2S and its molecular weight is 443.66. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity and Synthesis of New Heterocycles
Studies have shown that sulfonamide derivatives can be synthesized into new heterocyclic compounds with significant antimicrobial activity. For instance, the synthesis and antimicrobial activity of heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole highlight the potential of sulfonamides as bases for developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Antitumor Activity and Kinase Inhibition
Sulfonamides have been found to exhibit significant antitumor activity and kinase inhibition. A study on the synthesis, crystal structure, and antitumor activity of enantiomers of a sulfonamide derivative revealed its inhibitory effects on PI3Kα kinase, demonstrating the compound's potential in cancer research (Zhou et al., 2015).
Catalysis and Synthetic Applications
Sulfonamides are utilized in catalysis and the synthesis of other complex molecules. For example, a novel N-bromo sulfonamide reagent has been used as an efficient catalyst for the synthesis of bis(pyrazol-5-ols) via a pseudo five-component reaction, showcasing the versatility of sulfonamides in synthetic chemistry (Khazaei, Abbasi, & Moosavi‐Zare, 2014).
Synthesis of Pyrimidine Derivatives and Their Antiproliferative Activity
The synthesis of new pyrimidine derivatives from sulfonamides and their evaluation against human cancer cell lines have demonstrated moderate to strong antiproliferative activity, highlighting their potential in developing new cancer treatments (Awad et al., 2015).
Development of New Crop-Protecting Agents
Sulfonamides have been explored for their efficacy in crop protection. Studies involving novel anthranilic diamides with sulfonamido functionalities have shown good levels of efficacy against pests, indicating their potential as structural scaffolds for discovering new crop-protecting agents (Lim, Lee, & Park, 2019).
Properties
IUPAC Name |
5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrClF3N2O2S/c1-21(8-9-4-2-3-5-11(9)14(17,18)19)24(22,23)12-6-10(15)7-20-13(12)16/h2-7H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLLLPBUEZHTNPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1C(F)(F)F)S(=O)(=O)C2=C(N=CC(=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrClF3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.